Cas no 89032-12-2 (Benzene, 1-chloro-2-ethyl-3-methoxy-)
89032-12-2 structure
Product name:Benzene, 1-chloro-2-ethyl-3-methoxy-
Benzene, 1-chloro-2-ethyl-3-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-chloro-2-ethyl-3-methoxy-
- 1-chloro-2-ethyl-3-methoxybenzene
- 89032-12-2
- DTXSID10604391
- SCHEMBL10987902
-
- Inchi： InChI=1S/C9H11ClO/c1-3-7-8(10)5-4-6-9(7)11-2/h4-6H,3H2,1-2H3
- InChI Key： KZWWSKKYRGBJFH-UHFFFAOYSA-N
- SMILES： CCC1=C(C=CC=C1Cl)OC
Computed Properties
- Exact Mass: 170.0498427g/mol
- Monoisotopic Mass: 170.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 3.3
Benzene, 1-chloro-2-ethyl-3-methoxy- Related Literature
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1. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020
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